1-(morpholin-3-yl)but-2-en-1-one, trifluoroacetate
Overview
Description
Preparation Methods
The synthesis of 1-(morpholin-3-yl)but-2-en-1-one, trifluoroacetate typically involves the reaction of morpholine derivatives with but-2-en-1-one under specific conditions. The reaction conditions often include the use of catalysts and solvents to facilitate the reaction and achieve high yields. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure consistency and purity of the final product.
Chemical Reactions Analysis
1-(morpholin-3-yl)but-2-en-1-one, trifluoroacetate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where nucleophiles replace specific functional groups.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures to ensure the desired reaction pathway and product formation .
Scientific Research Applications
1-(morpholin-3-yl)but-2-en-1-one, trifluoroacetate has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.
Mechanism of Action
The mechanism of action of 1-(morpholin-3-yl)but-2-en-1-one, trifluoroacetate involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .
Comparison with Similar Compounds
1-(morpholin-3-yl)but-2-en-1-one, trifluoroacetate can be compared with other similar compounds, such as:
Morpholine: A simpler analog with a similar core structure but lacking the but-2-en-1-one and trifluoroacetate groups.
1-(morpholin-3-yl)but-2-en-1-one: The non-trifluoroacetate version of the compound, which may have different reactivity and stability profiles.
Other morpholine derivatives: Compounds with variations in the substituents on the morpholine ring, leading to different chemical and biological properties.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct reactivity and stability characteristics, making it valuable for specialized applications .
Properties
CAS No. |
2225181-83-7 |
|---|---|
Molecular Formula |
C10H14F3NO4 |
Molecular Weight |
269.2 |
Purity |
85 |
Origin of Product |
United States |
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